Cas no 105425-16-9 (2-Pyrrolidinecarbonylchloride, 1-(2-methoxyethyl)-5-oxo-, (S)- (9CI))

• Product Name: 2-Pyrrolidinecarbonylchloride, 1-(2-methoxyethyl)-5-oxo-, (S)- (9CI)
• CAS No: 105425-16-9
• MF: C₈H₁₂ClNO₃
• MW: 205.638781547546
• CID: 126717
• Update Time: 2024-01-25

2-Pyrrolidinecarbonylchloride, 1-(2-methoxyethyl)-5-oxo-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonylchloride, 1-(2-methoxyethyl)-5-oxo-, (S)- (9CI)
• 2-Pyrrolidinecarbonyl chloride, 1-(2-methoxyethyl)-5-oxo-, (S)- (9CI)

• Inchi： 1S/C8H12ClNO3/c1-13-5-4-10-6(8(9)12)2-3-7(10)11/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： AGWYCOPSYDLVMK-LURJTMIESA-N
• SMILES： C(Cl)([C@@H]1CCC(=O)N1CCOC)=O

Computed Properties

• Exact Mass: 205.05066
• Monoisotopic Mass: 205.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±37.0 °C(Predicted)
• PSA: 46.61
• pka: -2.98±0.40(Predicted)